Cas no 1806793-84-9 (3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806793-84-9
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4853955
• Update Time: 2025-11-01

3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-6-3(8)2-12-5(4(6)11)7(9)10/h2,7H,11H2,1H3
• InChI Key： UMZXGVQHPQCJQP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine

Comprehensive Overview of 3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1806793-84-9)

3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1806793-84-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential role in drug discovery and crop protection. Researchers are increasingly exploring its utility as a building block for heterocyclic compounds, particularly in the development of novel small-molecule inhibitors and biologically active agents.

The structural features of 3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine make it a valuable intermediate in synthetic chemistry. Its amino and chloro substituents provide reactive sites for further functionalization, enabling the creation of diverse derivatives. Recent studies highlight its relevance in medicinal chemistry, where it serves as a precursor for kinase inhibitors and antimicrobial agents. The compound's fluorinated moiety also enhances metabolic stability, a critical factor in drug design and agrochemical formulations.

In the context of green chemistry, CAS 1806793-84-9 aligns with the growing demand for sustainable synthetic routes. Researchers are investigating eco-friendly catalytic methods to optimize its production, reducing waste and energy consumption. This focus on sustainability resonates with industry trends, as companies prioritize environmentally friendly processes. Additionally, the compound's potential applications in crop protection align with global efforts to address food security challenges through innovative agrochemical solutions.

The analytical characterization of 3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and confirm structural integrity, which is essential for its use in high-throughput screening and lead optimization. The compound's solubility and stability profiles are also critical parameters, influencing its performance in biological assays and formulation development.

From a commercial perspective, CAS 1806793-84-9 is gaining traction in the fine chemicals market. Suppliers and manufacturers are scaling up production to meet the rising demand from pharmaceutical and agrochemical sectors. Its versatility as a chemical intermediate positions it as a key player in the synthesis of value-added products. Furthermore, patent filings and research publications referencing this compound underscore its growing importance in intellectual property landscapes.

Looking ahead, 3-Amino-5-chloro-2-(difluoromethyl)-4-methoxypyridine is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture. Its integration into drug discovery pipelines and crop protection strategies reflects the intersection of chemistry and innovation. As research continues to uncover new applications, this compound will remain a focal point for scientists and industry professionals alike.